Cas no 701914-09-2 (2-Bromo-4-ethenyl-1-fluorobenzene)

• Product Name: 2-Bromo-4-ethenyl-1-fluorobenzene
• CAS No: 701914-09-2
• MF: C₈H₆BrF
• MW: 201.035645008087
• CID: 5074566
• Update Time: 2025-09-23

2-Bromo-4-ethenyl-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-ethenyl-1-fluorobenzene
• 2-Bromo-1-fluoro-4-vinyl-benzene
• 2-Bromo-4-ethenyl-1-fluorobenzene

• Inchi： 1S/C8H6BrF/c1-2-6-3-4-8(10)7(9)5-6/h2-5H,1H2
• InChI Key： LCESPRDNNUVABS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C=C)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• XLogP3: 3.5
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-Bromo-4-ethenyl-1-fluorobenzene

Introduction to 2-Bromo-4-ethenyl-1-fluorobenzene (CAS No: 701914-09-2)

2-Bromo-4-ethenyl-1-fluorobenzene, with the chemical formula C₈H₅BrF, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural properties and potential applications. This compound belongs to the class of halogenated biphenyl derivatives, which are widely studied for their utility in organic synthesis and as intermediates in the development of novel therapeutics.

The molecular structure of 2-Bromo-4-ethenyl-1-fluorobenzene features a bromine atom at the 2-position and an ethenyl (vinyl) group at the 4-position of a benzene ring, with a fluorine atom at the 1-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable building block for further chemical modifications. The presence of both bromine and fluorine atoms provides multiple sites for functionalization, enabling the synthesis of a diverse array of derivatives with tailored biological activities.

In recent years, there has been growing interest in halogenated aromatic compounds due to their role as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The ability to introduce halogen atoms into aromatic rings enhances the reactivity of these compounds, facilitating various coupling reactions such as Suzuki-Miyaura cross-coupling, which is widely used in drug discovery. 2-Bromo-4-ethenyl-1-fluorobenzene serves as an excellent precursor for such transformations, allowing chemists to construct complex molecular architectures with precision.

The pharmaceutical industry has been particularly keen on exploring the potential of fluorinated compounds due to their improved metabolic stability, lipophilicity, and binding affinity to biological targets. For instance, fluorine atoms can enhance the bioavailability of drugs by increasing their resistance to metabolic degradation. Additionally, the electron-withdrawing nature of fluorine can modulate the electronic properties of adjacent functional groups, influencing the overall pharmacological activity of a molecule. 2-Bromo-4-ethenyl-1-fluorobenzene exemplifies how strategic placement of fluorine can be leveraged to optimize drug-like properties.

Recent studies have highlighted the utility of 2-Bromo-4-ethenyl-1-fluorobenzene in the development of anticancer agents. Researchers have demonstrated that derivatives of this compound can exhibit potent inhibitory effects on various cancer cell lines by interfering with key signaling pathways involved in tumor growth and progression. The bromine atom in the molecule allows for further functionalization via palladium-catalyzed reactions, enabling the introduction of pharmacophores that enhance binding to target proteins. Such modifications have led to the discovery of novel compounds with promising anticancer activity.

Beyond pharmaceutical applications, 2-Bromo-4-ethenyl-1-fluorobenzene has also shown potential in materials science. Its ability to undergo polymerization reactions makes it a suitable candidate for synthesizing advanced materials with tailored properties. For example, fluoroaromatic monomers like this one can be used to create polymers with enhanced thermal stability and chemical resistance, which are desirable for applications in high-performance coatings and electronics.

The synthesis of 2-Bromo-4-ethenyl-1-fluorobenzene typically involves multi-step organic reactions starting from commercially available precursors. One common approach involves the bromination of 4-vinylfluorobenzene followed by selective functional group transformations. The use of modern catalytic methods has improved the efficiency and selectivity of these synthetic routes, making it possible to produce high-purity batches of the compound for research and industrial purposes.

In conclusion, 2-Bromo-4-ethenyl-1-fluorobenzene (CAS No: 701914-09-2) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists seeking to develop novel therapeutics and advanced materials. As research continues to uncover new applications for halogenated aromatic compounds, compounds like this one will undoubtedly play a crucial role in shaping the future of chemical innovation.